Cas no 5905-55-5 ( )

• Product Name: &nbsp
• CAS No: 5905-55-5
• MF: C₅H₈O₂S
• MW: 132.180820465088
• CID: 949622
• PubChem ID: 294824
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• thietan-3-yl acetate
• 2-Acetoxy-trimethylensulfid
• 3-acetoxythietane
• 3-acetoxy-thietane
• 3-thietanol acetate
• 3-Thietanylacetat
• 3-Thietanyl-acetat
• AC1L6MRA
• AG-G-09993
• CTK5A9366
• NSC163873
• Thietan-3-ylacetat
• 3-thietanyl acetate
• 5905-55-5
• DTXSID10304006
• NSC-163873
•  

• Inchi： 1S/C5H8O2S/c1-4(6)7-5-2-8-3-5/h5H,2-3H2,1H3
• InChI Key： DFAXRLAGJYTAPU-UHFFFAOYSA-N
• SMILES： S1CC(C1)OC(C)=O

Computed Properties

• Exact Mass: 132.02454
• Monoisotopic Mass: 132.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 181.7°C at 760 mmHg
• Flash Point: 76.8°C
• Refractive Index: 1.507
• PSA: 26.3
• LogP: 0.66490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes